2-Formyl-5-(3-methoxyphenyl)phenol, 95%
Overview
Description
2-Formyl-5-(3-methoxyphenyl)phenol, 95% (2F5M95) is a phenol derivative that has been studied extensively due to its potential applications in the fields of organic synthesis, drug development, and biochemistry. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial effects. Additionally, 2F5M95 has been used in various laboratory experiments due to its stability and low toxicity.
Scientific Research Applications
2-Formyl-5-(3-methoxyphenyl)phenol, 95% has been studied extensively due to its potential applications in the fields of organic synthesis, drug development, and biochemistry. In particular, this compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial effects. Additionally, 2-Formyl-5-(3-methoxyphenyl)phenol, 95% has been used in various laboratory experiments due to its stability and low toxicity.
Mechanism of Action
The exact mechanism of action of 2-Formyl-5-(3-methoxyphenyl)phenol, 95% is not yet fully understood. However, it is believed that the compound may act as an inhibitor of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of pro-inflammatory mediators. Additionally, 2-Formyl-5-(3-methoxyphenyl)phenol, 95% has been found to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are pro-inflammatory mediators.
Biochemical and Physiological Effects
2-Formyl-5-(3-methoxyphenyl)phenol, 95% has been found to possess a wide range of biochemical and physiological effects. In particular, the compound has been found to possess anti-inflammatory, anti-tumor, and anti-bacterial effects. Additionally, 2-Formyl-5-(3-methoxyphenyl)phenol, 95% has been found to inhibit the activity of the enzymes cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of pro-inflammatory mediators. Additionally, 2-Formyl-5-(3-methoxyphenyl)phenol, 95% has been found to possess antioxidant and anti-oxidative properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
2-Formyl-5-(3-methoxyphenyl)phenol, 95% has a number of advantages and limitations for laboratory experiments. One of the main advantages of this compound is its stability and low toxicity, which makes it suitable for a wide range of laboratory experiments. Additionally, 2-Formyl-5-(3-methoxyphenyl)phenol, 95% has a wide range of biological activities, which makes it useful for various scientific research applications. However, the exact mechanism of action of this compound is not yet fully understood, which may limit its usefulness in certain laboratory experiments.
Future Directions
Given the wide range of biological activities of 2-Formyl-5-(3-methoxyphenyl)phenol, 95%, there are numerous potential future directions for research. One potential future direction is to further investigate the mechanism of action of this compound in order to better understand its biological effects. Additionally, further research could be conducted to explore the potential applications of 2-Formyl-5-(3-methoxyphenyl)phenol, 95% in the fields of drug development and organic synthesis. Additionally, further research could be conducted to explore the potential therapeutic benefits of 2-Formyl-5-(3-methoxyphenyl)phenol, 95%. Finally, further research could be conducted to explore the potential interactions of 2-Formyl-5-(3-methoxyphenyl)phenol, 95% with other compounds and biological systems.
Synthesis Methods
2-Formyl-5-(3-methoxyphenyl)phenol, 95% is synthesized through a multi-step process that involves the condensation of 2-formyl-5-methoxyphenol with aldehyde and the subsequent reduction of the resulting product with sodium borohydride. The first step involves the condensation of 2-formyl-5-methoxyphenol with an aldehyde in the presence of a Lewis acid catalyst. This reaction results in the formation of an intermediate product, which is then reduced with sodium borohydride to yield 2-Formyl-5-(3-methoxyphenyl)phenol, 95%. The final product is then purified by recrystallization.
properties
IUPAC Name |
2-hydroxy-4-(3-methoxyphenyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c1-17-13-4-2-3-10(7-13)11-5-6-12(9-15)14(16)8-11/h2-9,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLUNDSXLSPQUKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC(=C(C=C2)C=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70685080 |
Source
|
| Record name | 3-Hydroxy-3'-methoxy[1,1'-biphenyl]-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70685080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Formyl-5-(3-methoxyphenyl)phenol | |
CAS RN |
1262003-11-1 |
Source
|
| Record name | 3-Hydroxy-3'-methoxy[1,1'-biphenyl]-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70685080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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